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Compound of Interest

Compound Name: ibu-rG

Cat. No.: B15585438

Get Quote

Audience: Researchers, scientists, and drug development professionals involved in the

synthesis and purification of RNA oligonucleotides.

Introduction
The synthesis of RNA oligonucleotides is a cornerstone of modern molecular biology and drug

development, with applications ranging from RNA interference (siRNA) to CRISPR-Cas9 gene

editing and mRNA-based therapeutics. A critical step in obtaining functional RNA molecules is

the efficient and complete removal of protecting groups used during solid-phase synthesis. The

isobutyryl (ibu) group on the exocyclic amine of guanosine (rG) is a commonly used protecting

group. This document provides a detailed protocol for the deprotection of oligonucleotides

containing ibu-rG, with a focus on standard and rapid deprotection strategies.

The deprotection of RNA oligonucleotides is a multi-step process that involves:

Cleavage of the oligonucleotide from the solid support.

Removal of the protecting groups from the nucleobases (e.g., ibu from guanosine).
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Removal of the 2'-hydroxyl protecting groups (e.g., TBDMS or TOM).

This protocol will focus on the widely used AMA (Ammonium Hydroxide/Methylamine) reagent

for rapid and efficient deprotection, followed by the removal of 2'-silyl protecting groups.

Data Presentation
The selection of the appropriate deprotection strategy depends on the specific protecting

groups used for all bases in the oligonucleotide sequence. The following table summarizes the

recommended deprotection conditions for various guanosine protecting groups using two

common reagents: ammonium hydroxide and AMA.
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Guanosine
Protecting
Group

Deprotection
Reagent

Temperature Time Notes

iBu-dG
Ammonium

Hydroxide
Room Temp. 36 hours

Standard, slower

method.

55°C 16 hours

65°C 8 hours

iBu-dG

AMA (1:1

Ammonium

Hydroxide/40%

Methylamine)

Room Temp. 2 hours
"UltraFAST"

method.[1]

37°C 30 minutes

55°C 10 minutes

65°C 5 minutes [1][2]

dmf-dG
Ammonium

Hydroxide
Room Temp. 16 hours

Faster than iBu-

dG with

ammonium

hydroxide.

55°C 4 hours

65°C 2 hours

dmf-dG

AMA (1:1

Ammonium

Hydroxide/40%

Methylamine)

65°C 5 minutes [1][2]

Ac-dG
Ammonium

Hydroxide
Room Temp. 16 hours

55°C 4 hours

65°C 2 hours
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Ac-dG

AMA (1:1

Ammonium

Hydroxide/40%

Methylamine)

65°C 5 minutes [1][2]

Note: The use of AMA is highly recommended for rapid deprotection. However, it is crucial to

use acetyl-protected cytidine (Ac-dC) instead of benzoyl-protected cytidine (Bz-dC) when using

AMA to prevent the formation of N4-Me-dC as a side product.[3]

Experimental Protocols
This section details the step-by-step procedure for the deprotection of an RNA oligonucleotide

containing ibu-rG and protected with a 2'-TBDMS group, synthesized with the DMT group

retained on the 5' terminus (DMT-ON) for purification purposes.

Part 1: Cleavage and Base Deprotection using AMA
Materials:

Synthesized RNA oligonucleotide on solid support

AMA reagent (1:1 mixture of concentrated Ammonium Hydroxide and 40% aqueous

Methylamine)

Syringes

Heating block

Procedure:

Remove the synthesis column from the synthesizer.

Carefully push the solid support from the column into a 2 mL screw-cap tube.

Add 1.0 mL of AMA reagent to the tube containing the solid support.

Ensure the support is fully suspended in the AMA solution.
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Incubate the mixture at 65°C for 10 minutes.[3]

After incubation, allow the tube to cool to room temperature.

Centrifuge the tube to pellet the solid support.

Carefully transfer the supernatant containing the cleaved and deprotected oligonucleotide to

a new tube.

Evaporate the AMA solution to dryness using a vacuum concentrator.

Part 2: 2'-Hydroxyl (TBDMS) Group Deprotection
Materials:

Dried oligonucleotide from Part 1

Anhydrous DMSO

Triethylamine trihydrofluoride (TEA·3HF)

Heating block

Procedure:

To the dried oligonucleotide pellet, add 115 µL of anhydrous DMSO.[4]

Gently vortex to dissolve the pellet. If necessary, heat at 65°C for 5 minutes to aid

dissolution.[4]

Add 60 µL of Triethylamine to the solution and mix gently.[4]

Add 75 µL of triethylamine trihydrofluoride (TEA·3HF).[4]

Incubate the reaction mixture at 65°C for 2.5 hours.[4]

After incubation, cool the reaction mixture.
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The fully deprotected RNA is now ready for purification (e.g., via HPLC or cartridge

purification).

Mandatory Visualization
The following diagram illustrates the experimental workflow for the deprotection of ibu-rG
containing oligonucleotides.

Oligonucleotide Synthesis Deprotection Protocol Purification

Synthesized Oligo
(on solid support, protected)

Step 1: Cleavage & Base Deprotection
(AMA, 65°C, 10 min) Evaporation Step 2: 2'-OH Deprotection

(TEA·3HF, 65°C, 2.5h)
Purification

(e.g., HPLC)

Click to download full resolution via product page

Caption: Workflow for the deprotection of RNA oligonucleotides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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